Cas no 2229003-44-3 (O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine)

• Product Name: O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine
• CAS No: 2229003-44-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5778170
• PubChem ID: 165644317
• Update Time: 2025-11-01

O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1909704
• 2229003-44-3
• O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine

• Inchi： 1S/C9H12BrNO/c1-6-3-4-8(10)5-9(6)7(2)12-11/h3-5,7H,11H2,1-2H3
• InChI Key： MVORZMNMGGEHNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C)ON

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine

O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine (CAS No. 2229003-44-3): An Overview of Its Structure, Synthesis, and Applications

O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine (CAS No. 2229003-44-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its hydroxylamine functional group attached to a substituted phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine is C₁₀H₁₃BrNO₂, with a molecular weight of approximately 255.11 g/mol. The compound's structure features a 5-bromo-2-methylphenyl ring, which is substituted at the 1-position by an ethyl group, and the hydroxylamine moiety is attached to this ethyl group. This arrangement imparts specific chemical properties that are crucial for its applications in various chemical reactions and biological systems.

The synthesis of O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine typically involves several steps, starting with the preparation of the 5-bromo-2-methylphenyl ring. One common approach is to use a Grignard reaction to introduce the ethyl group, followed by the addition of hydroxylamine to form the final product. The detailed synthetic route can vary depending on the specific conditions and reagents used, but it generally involves careful control of temperature, pressure, and reaction time to ensure high yields and purity.

In terms of its physical properties, O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine is a white crystalline solid at room temperature with a melting point ranging from 80°C to 85°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both liquid and solid-phase reactions.

One of the key areas where O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine has shown promise is in medicinal chemistry. Recent studies have explored its potential as an intermediate in the synthesis of novel drugs targeting various diseases. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine could serve as a valuable starting material for developing new therapeutic agents.

Beyond medicinal applications, O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the development of functional materials with enhanced properties. For instance, a study published in the Journal of Materials Chemistry demonstrated that this compound can be used to synthesize advanced polymers with improved mechanical strength and thermal stability. These polymers have potential applications in fields such as electronics, aerospace, and biomedical devices.

The environmental impact of O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential risks. Researchers are actively working on developing more sustainable synthesis methods that reduce waste and energy consumption during production.

In conclusion, O-[1-(5-bromo-2-methylphenyl)ethyl]hydroxylamine (CAS No. 2229003-44-3) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.